Rhod-2 (sodium salt)
Overview
Description
Rhod-2 (sodium salt) is a water-soluble, red fluorescent calcium indicator. It exhibits a significant shift in fluorescence intensity upon calcium binding (ex max = 549 nm; calcium-free v. ex/em max = 552/581 nm; calcium-bound). Unlike the UV-excitable indicators fura-2 and indo-1, there is no accompanying spectral shift.
Scientific Research Applications
Mucosal Protection and Detoxification : Rhodanese (RHOD) is an enzyme involved in the detoxification of hydrogen sulphide (H2S), a potent toxin, in the colonic lumen. This process is significant for conditions like ulcerative colitis (UC). RHOD, found in the gastrointestinal tract, particularly in the colonic mucosa, plays a crucial role in metabolizing H2S, thus contributing to mucosal protection (Picton et al., 2002).
Electrochemical Applications : Sodium salt of certain organic compounds, such as poly (2, 5-dihydroxy-p-benzoquinonyl sulfide), has been explored for applications in sodium-ion batteries. These sodium salts demonstrate significant electrochemical performances, offering potential in energy storage solutions (Li et al., 2017).
Catalysis and Nanoparticle Formation : Sodium rhodizonate acts as a bifunctional reducing and stabilizing agent for synthesizing various metal nanoparticles, including gold, silver, platinum, and palladium. These nanoparticles have potential applications in catalysis, such as in the reduction of 4-nitrophenol and methyl orange, indicating the versatility of sodium salts in nanotechnology and catalytic processes (Islam et al., 2018).
Energy Storage and Battery Development : The development of sodium-ion batteries has been enhanced by the use of sodium salts in various compounds, contributing to advancements in energy storage technologies. For instance, Na3V2(PO4)2F3 nanoparticles embedded in reduced graphene oxide show promising sodium storage performance, demonstrating the potential of sodium salts in developing more efficient and sustainable energy storage systems (Yao et al., 2018).
Advancements in Sodium Storage : Sodium salts play a critical role in the advancement of room temperature sodium-sulfur batteries, contributing to the development of efficient and stable energy storage systems. Their use in various sulfur-carbon complexes and hybrid materials demonstrates their significance in enhancing ionic and electronic conductivities of electrodes, leading to improved battery performance (Wu et al., 2019).
Properties
Molecular Formula |
C40H39N4O11 · 3Na |
|---|---|
Molecular Weight |
820.7 |
InChI |
InChI=1S/C40H42N4O11.3Na/c1-24-6-12-30(43(20-36(45)46)21-37(47)48)34(16-24)53-14-15-54-35-17-25(7-13-31(35)44(22-38(49)50)23-39(51)52)40-28-10-8-26(41(2)3)18-32(28)55-33-19-27(42(4)5)9-11-29(33)40;;;/h6-13,16-19H,14-15,20-23H2,1-5H3,(H3-,45,46,47,48, |
InChI Key |
MNYSEOSAHLNRCB-UHFFFAOYSA-K |
SMILES |
CN(C)C(C=C1)=CC2=C1C(C3=CC=C(N(CC([O-])=O)CC([O-])=O)C(OCCOC4=C(N(CC([O-])=O)CC([O-])=O)C=CC(C)=C4)=C3)=C(C=C/5)C(O2)=CC5=[N+](C)C.[Na+].[Na+].[Na+] |
Synonyms |
2,2/'-((2-(2-(2-(bis(carboxylatomethyl)amino)-5-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)phenoxy)ethoxy)-4-methylphenyl)azanediyl)diacetate, trisodium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
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